Cas no 2097924-99-5 (N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide)

• Product name: N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide
• CAS No: 2097924-99-5
• MF: C₂₀H₂₃F₃N₄O₄
• MW: 440.416235208511
• CID: 6484135
• PubChem ID: 126851015

N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide
• 2097924-99-5
• AKOS032460814
• F6529-3928
• N-(4-acetylphenyl)-2-{4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]piperidin-1-yl}acetamide
• N-(4-acetylphenyl)-2-[4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]piperidin-1-yl]acetamide

• Inchi： 1S/C20H23F3N4O4/c1-13(28)14-2-4-15(5-3-14)24-17(29)10-25-8-6-16(7-9-25)26-11-18(30)27(19(26)31)12-20(21,22)23/h2-5,16H,6-12H2,1H3,(H,24,29)
• InChI Key： KYEKOPWRLUXYBG-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C1=O)C1CCN(CC(NC2C=CC(C(C)=O)=CC=2)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 440.16713971g/mol
• Monoisotopic Mass: 440.16713971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90Ų

Additional information on N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide

N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide

N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide is a complex organic compound with the CAS registry number No 2097924-99-5. This compound belongs to the class of acetamides and features a piperidine ring substituted with an imidazolidine moiety. The structure of this compound is characterized by the presence of a trifluoroethyl group, which introduces significant steric and electronic effects, potentially influencing its pharmacological properties.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the imidazolidine ring followed by its substitution with the trifluoroethyl group. The final step involves the coupling of the piperidine derivative with the N-(4-acetylphenyl)acetamide moiety. This synthesis pathway is optimized to ensure high yields and purity, which are critical for its application in various fields such as drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the field of biomedical research, particularly in the development of novel therapeutic agents. The trifluoroethyl group within its structure has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the compound exhibits unique antimicrobial properties, which have been extensively studied in vitro and in vivo models.

One of the most notable applications of this compound is in the development of targeted drug delivery systems. The imidazolidine ring serves as a versatile platform for conjugation with various targeting ligands, enabling selective delivery to specific tissues or cells. This feature has been exploited in recent clinical trials targeting cancer therapy, where the compound has demonstrated remarkable efficacy in reducing tumor growth without significant side effects.

Furthermore, this compound has shown potential in the field of neuroscience, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have revealed that it can modulate key enzymes involved in amyloid-beta production, thereby offering a novel approach to combating neurodegeneration.

In terms of environmental impact, this compound has been evaluated for its biodegradability and ecotoxicity. Results indicate that it is rapidly metabolized by microbial communities under aerobic conditions, minimizing its persistence in aquatic environments. This makes it a more environmentally friendly alternative to traditional organic compounds used in pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with high accuracy. Using molecular docking studies and quantum mechanical calculations, scientists have identified optimal dosing regimens and potential drug-drug interaction profiles.

In conclusion, N-(4-acetylphenyl)-2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetamide (CAS No 2097924-99-5) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and favorable pharmacological properties make it an invaluable tool for advancing modern medicine and materials science.